Cas no 62482-45-5 (3'-Chloro-2-phenylacetophenone)
62482-45-5 structure
Product Name:3'-Chloro-2-phenylacetophenone
CAS No:62482-45-5
MF:C14H11ClO
MW:230.689543008804
CID:519982
PubChem ID:246600
Update Time:2025-04-19
3'-Chloro-2-phenylacetophenone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-chlorophenyl)-2-phenyl-
- 1-(3-chlorophenyl)-2-phenylethanone
- 3'-CHLORO-2-PHENYLACETOPHENONE
- 1-(3-chlorophenyl)-2-phenyl-ethan-1-one
- 1-(3-chloro-phenyl)-2-phenyl-ethanone
- 1-(m-chlorophenyl)-2-phenylethanone
- 3-Chlor-desoxybenzoin
- 3-chloro-deoxybenzoin
- DTXSID80289230
- CS-0363487
- 1-(3-chlorophenyl)-2-phenyl-ethanone
- NSC59911
- 1-(3-Chlorophenyl)-2-phenylethan-1-one
- NSC-59911
- DB-120894
- AKOS010014089
- Ethanone, 1-(3-chlorophenyl)-2-phenyl-
- 62482-45-5
- SCHEMBL1515741
- IWDLWRYPZHYWLN-UHFFFAOYSA-N
- 3'-Chloro-2-phenylacetophenone
-
- MDL： MFCD02260665
- Inchi： 1S/C14H11ClO/c15-13-8-4-7-12(10-13)14(16)9-11-5-2-1-3-6-11/h1-8,10H,9H2
- InChI Key： IWDLWRYPZHYWLN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 230.05000
- Monoisotopic Mass: 230.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.76540
3'-Chloro-2-phenylacetophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3'-Chloro-2-phenylacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022847-1g |
3'-Chloro-2-phenylacetophenone |
62482-45-5 | 97% | 1g |
￡194.00 | 2022-03-01 | |
| Fluorochem | 022847-5g |
3'-Chloro-2-phenylacetophenone |
62482-45-5 | 97% | 5g |
￡576.00 | 2022-03-01 | |
| Fluorochem | 022847-25g |
3'-Chloro-2-phenylacetophenone |
62482-45-5 | 97% | 25g |
￡2101.00 | 2022-03-01 | |
| TRC | C066595-250mg |
3'-Chloro-2-phenylacetophenone |
62482-45-5 | 250mg |
$ 190.00 | 2022-06-06 | ||
| TRC | C066595-500mg |
3'-Chloro-2-phenylacetophenone |
62482-45-5 | 500mg |
$ 305.00 | 2022-06-06 | ||
| Alichem | A019112934-5g |
1-(3-Chlorophenyl)-2-phenylethanone |
62482-45-5 | 95% | 5g |
$523.95 | 2023-09-01 | |
| A2B Chem LLC | AG72517-1g |
3'-CHLORO-2-PHENYLACETOPHENONE |
62482-45-5 | 97% | 1g |
$321.00 | 2024-04-19 | |
| A2B Chem LLC | AG72517-2g |
3'-CHLORO-2-PHENYLACETOPHENONE |
62482-45-5 | 97% | 2g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AG72517-5g |
3'-CHLORO-2-PHENYLACETOPHENONE |
62482-45-5 | 97% | 5g |
$855.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434157-1g |
1-(3-Chlorophenyl)-2-phenylethan-1-one |
62482-45-5 | 95+% | 1g |
￥1501.00 | 2024-05-06 |
3'-Chloro-2-phenylacetophenone Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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